Cas no 2287267-63-2 (1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile)

• Product Name: 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile
• CAS No: 2287267-63-2
• MF: C₁₁H₉FN₄
• MW: 216.214364767075
• CID: 6410698
• PubChem ID: 165738606
• Update Time: 2025-05-23

1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2287267-63-2
• 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile
• EN300-6749972

• Inchi： 1S/C11H9FN4/c12-9-3-4-10-11(8(9)5-13)16(15-14-10)6-7-1-2-7/h3-4,7H,1-2,6H2
• InChI Key： LHJLJSNOWXJXFL-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C#N)N(CC1CC1)N=N2

Computed Properties

• Exact Mass: 216.08112447g/mol
• Monoisotopic Mass: 216.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.5Ų

Additional information on 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile

1-(Cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile: A Comprehensive Overview

The compound 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287267-63-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzotriazoles, which are well-known for their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzotriazole ring system substituted with a cyclopropylmethyl group at position 1, a fluorine atom at position 6, and a cyano group at position 7. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound for research and development.

Recent studies have highlighted the importance of benzotriazole derivatives in drug discovery. The presence of the cyclopropylmethyl group introduces rigidity into the molecule, which can enhance its binding affinity to target proteins. Additionally, the fluorine atom at position 6 contributes to the molecule's lipophilicity and bioavailability. The cyano group at position 7 acts as an electron-withdrawing group, further modulating the electronic properties of the benzotriazole ring. These features make 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile a promising candidate for designing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the benzotriazole ring system through condensation reactions and subsequent substitution reactions to introduce the desired substituents. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of transition metal catalysts has been shown to enhance the efficiency of coupling reactions involved in its synthesis.

In terms of applications, benzotriazole derivatives are widely used as corrosion inhibitors in industrial settings due to their ability to form protective films on metal surfaces. The cyclopropylmethyl group in this compound may further enhance its corrosion-inhibiting properties by improving adhesion to metal surfaces. Moreover, the fluorine atom can contribute to thermal stability, making this compound suitable for high-temperature applications.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile with high accuracy. Quantum mechanical calculations have revealed that the molecule exhibits significant electron-deficient character due to the combined effects of the cyano and fluorine substituents. This makes it an attractive candidate for use in electrophilic aromatic substitution reactions.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that benzotriazole derivatives can undergo biodegradation under specific environmental conditions. However, further research is needed to fully understand its persistence and potential toxicity in aquatic ecosystems.

In conclusion, 1-(cyclopropylmethyl)-6-fluoro-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287267-63-2) is a versatile compound with wide-ranging applications in chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers in various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.